N-(2-fluorophenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-1-(4-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H20FN3O2/c1-27-16-10-8-15(9-11-16)20-19-7-4-12-24(19)13-14-25(20)21(26)23-18-6-3-2-5-17(18)22/h2-12,20H,13-14H2,1H3,(H,23,26)
• InChI Key: FSLNBGXADMTTQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

N-(2-fluorophenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C21H20FN3O2 and its molecular weight is 365.408. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-1-(4-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antitubercular and Antibacterial Activities : A study by Bodige et al. (2019) focused on pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives, including compounds with a 4-fluorophenyl moiety. These compounds exhibited potent antitubercular activity and significant antibacterial activity against Escherichia coli and Staphylococcus aureus strains (Bodige et al., 2019).

• Cytotoxicity Against Cancer Cells : Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

• Selective and Orally Efficacious Inhibitor of the Met Kinase Superfamily : Schroeder et al. (2009) discovered a substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide as a potent and selective Met kinase inhibitor. This compound showed promising results in preclinical safety profiles and advanced into phase I clinical trials (Schroeder et al., 2009).

• Positron Emission Tomography (PET) Radiotracer : Katoch-Rouse and Horti (2003) synthesized N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a potential radiotracer for studying CB1 cannabinoid receptors in the brain using PET (Katoch-Rouse & Horti, 2003).

• Hydrogen Bonding in N-arylpyrazinecarboxamides : Wardell et al. (2008) examined the molecular and supramolecular structures of N-arylpyrazinecarboxamides, including N-(4-fluorophenyl)pyrazinecarboxamide, demonstrating various intermolecular forces like hydrogen bonds and pi-pi stacking interactions (Wardell et al., 2008).

• Synthesis of Fluorinated Heterocyclic Compounds : Shi, Wang, and Schlosser (1996) used the Me ester of 2-fluoro-3-methoxyacrylic acid for the synthesis of fluorine-bearing pyrazolones, demonstrating the versatility of fluorinated compounds in synthesizing heterocyclic structures (Shi et al., 1996).